4-Bromo-1-fluoro-2-nitrobenzene
Overview
Description
4-Bromo-1-fluoro-2-nitrobenzene, also known as 4-bromo-1-fluoronitrobenzene, is an aromatic compound with a wide range of applications in organic synthesis and scientific research. It is a colorless solid with a molecular formula of C6H3BrFNO2. 4-Bromo-1-fluoro-2-nitrobenzene is an important intermediate for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in analytical chemistry, and in the synthesis of organic and inorganic compounds.
Scientific Research Applications
Synthesis of 6-bromo-1H-benzo[d][1,2,3]triazol-1-ol
4-Bromo-1-fluoro-2-nitrobenzene can be used in the synthesis of 6-bromo-1H-benzo[d][1,2,3]triazol-1-ol . This compound has potential applications in the development of pharmaceuticals and other chemical products.
Synthesis of 2-(4-bromo-2-nitrophenylamino)-5-methylthiophene-3-carbonitrile
Another application of 4-Bromo-1-fluoro-2-nitrobenzene is in the synthesis of 2-(4-bromo-2-nitrophenylamino)-5-methylthiophene-3-carbonitrile . This compound could be used in the development of new materials and chemical products.
Synthesis of Dibenzoxazepine Analog
4-Bromo-1-fluoro-2-nitrobenzene can also be used in the synthesis of a dibenzoxazepine analog . This analog is a potent sodium channel blocker, which could have potential applications in the treatment of various neurological disorders.
Synthesis of 4-(4-bromo-2-nitrophenyl)piperazine-1-carboxylic acid tert-butylester
This compound can be synthesized using 4-Bromo-1-fluoro-2-nitrobenzene . It could be used in the development of new pharmaceuticals and other chemical products.
Synthesis of Anti-inflammatory Agents
4-Bromo-1-fluoro-2-nitrobenzene is used in the synthesis of anti-inflammatory agents . These agents could be used in the treatment of various inflammatory diseases.
Sonogashira Reaction
4-Bromo-1-fluoro-2-nitrobenzene undergoes Sonogashira reaction with 2-fluoronitrobenzene to afford predominantly the bromo displacement product . This reaction is a key step in the synthesis of various organic compounds.
Mechanism of Action
Target of Action
The primary target of 4-Bromo-1-fluoro-2-nitrobenzene is the respiratory system . It is known to cause irritation and toxicity in the respiratory tract, making it a significant concern for inhalation exposure .
Mode of Action
4-Bromo-1-fluoro-2-nitrobenzene is an aromatic compound that undergoes electrophilic aromatic substitution reactions . In the first step of this reaction, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The biochemical pathways affected by 4-Bromo-1-fluoro-2-nitrobenzene are primarily related to its electrophilic aromatic substitution reactions . These reactions can lead to the formation of various substituted benzene derivatives, which can further participate in other biochemical reactions.
Pharmacokinetics
Given its physical properties such as boiling point of 240-241 °c , melting point of 18-19 °C , and density of 1.786 g/mL at 25 °C , it can be inferred that these properties may influence its absorption and distribution within the body.
Result of Action
The molecular and cellular effects of 4-Bromo-1-fluoro-2-nitrobenzene’s action are primarily related to its irritant and toxic effects on the respiratory system . Exposure to this compound can lead to irritation of the respiratory tract, potentially causing discomfort or harm .
properties
IUPAC Name |
4-bromo-1-fluoro-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO2/c7-4-1-2-5(8)6(3-4)9(10)11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQEANKGXXSENNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40371281 |
Source
|
| Record name | 4-Bromo-1-fluoro-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40371281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-fluoro-2-nitrobenzene | |
CAS RN |
364-73-8 |
Source
|
| Record name | 4-Bromo-1-fluoro-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40371281 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-1-fluoro-2-nitrobenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Thienyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine](/img/structure/B1272135.png)
